Cas no 1806009-91-5 (3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-carbonyl chloride
• CAS No: 1806009-91-5
• MF: C₇H₂ClF₃N₂O₃
• MW: 254.550590991974
• CID: 4885252
• Update Time: 2025-06-15

3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-carbonyl chloride

• Inchi： 1S/C7H2ClF3N2O3/c8-6(14)5-4(7(10)11)2(9)1-3(12-5)13(15)16/h1,7H
• InChI Key： UYKLESYAEOYDHX-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)F)=C(C=C([N+](=O)[O-])N=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.6
• Topological Polar Surface Area: 75.8

Additional information on 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-carbonyl chloride

Introduction to 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-carbonyl chloride (CAS No. 1806009-91-5)

3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-carbonyl chloride (CAS No. 1806009-91-5) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a fluorine atom, and a nitro group, all of which contribute to its chemical reactivity and potential biological activity.

The synthesis of 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-carbonyl chloride typically involves multi-step processes, often starting from readily available starting materials such as pyridine derivatives. The difluoromethylation step is crucial and can be achieved through various methods, including the use of difluorocarbene precursors or direct fluorination techniques. The subsequent introduction of the nitro group and the formation of the carbonyl chloride moiety are equally important steps that require careful control of reaction conditions to ensure high yields and purity.

In recent years, the interest in 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-carbonyl chloride has been driven by its potential applications in drug discovery and development. The presence of fluorine atoms in the molecule can significantly influence its pharmacokinetic properties, such as metabolic stability and bioavailability. Additionally, the nitro group can serve as a bioisostere for other functional groups, potentially enhancing the potency and selectivity of the resulting compounds.

One of the key areas where 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-carbonyl chloride has shown promise is in the development of inhibitors for various biological targets. For instance, it has been explored as a scaffold for designing inhibitors of kinases, which are important enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer. The ability to modulate kinase activity through small molecule inhibitors is a critical aspect of modern drug discovery efforts.

Moreover, the reactivity of the carbonyl chloride moiety in 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-carbonyl chloride makes it an excellent building block for constructing more complex molecular architectures. This reactivity allows for facile coupling reactions with a wide range of nucleophiles, including amines, alcohols, and thiols. Such reactions can be used to introduce additional functional groups or to link multiple pharmacophores together, thereby creating novel compounds with enhanced biological activity.

The physical properties of 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-carbonyl chloride, such as its melting point, boiling point, and solubility, are also important considerations for its practical use in laboratory settings. These properties can influence factors such as storage conditions, handling procedures, and compatibility with other reagents. For example, its solubility in common organic solvents like dichloromethane and acetonitrile facilitates its use in solution-phase synthetic protocols.

In terms of safety and handling, it is essential to follow standard laboratory practices when working with 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-carbonyl chloride. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, working under a fume hood is recommended to minimize exposure to any volatile or reactive vapors that may be generated during synthesis or handling.

The environmental impact of 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-carbonyl chloride should also be considered during its synthesis and use. Efforts should be made to minimize waste generation and to dispose of any by-products or unused material in an environmentally responsible manner. Green chemistry principles can guide these efforts by promoting more sustainable synthetic routes and waste management practices.

In conclusion, 3-(Difluoromethyl)-4-fluoro-6-nitropyridine-2-carbonyl chloride (CAS No. 1806009-91-5) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive building block for the development of novel drugs and chemical probes. Ongoing research continues to explore new applications and optimize synthetic methods for this compound, further highlighting its importance in the scientific community.